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Source and Extraction Methods

Isovestitol is a bioactive compound found in Black Locust (Robinia pseudoacacia) [1]. The flowers are a

primary source of this compound, though it has been identified in extracts from the whole plant [2] [1].

The table below summarizes the key extraction techniques and parameters used for bioactive compounds

from black locust flowers, which can be directly applied to Isovestitol extraction.

Method Optimal Parameters Key Outcomes for Black Locust Flowers

| Ultrasound-Assisted Extraction (UAE) [2] [3] | Solvent: 60% (v/v) ethanol in water Temperature: 59 °C

Time: 30 minutes Liquid-to-solid ratio: 10 mL/g | Total Phenolic Content (TPC): 3.12 g GAE/100 g dry

weight Antioxidant Activity (IC₅₀): 120.5 µg/mL Advantages: Higher TPC and better antioxidant activity

than maceration, with a much shorter extraction time. | | Maceration [2] [3] | Information on specific

parameters for black locust is limited in the provided results. | Total Phenolic Content (TPC): 2.54 g

GAE/100 g dry weight Antioxidant Activity (IC₅₀): 150.6 µg/mL | | Soxhlet Extraction [2] [3] |

Information on specific parameters for black locust is limited in the provided results. | Total Phenolic

Content (TPC): 3.22 g GAE/100 g dry weight Antioxidant Activity (IC₅₀): 204.2 µg/mL Note: Although

TPC is high, the antioxidant activity of the extract is lower, and the method is less environmentally friendly. |
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Optimized Extraction Workflow

Based on the research, here is a detailed protocol for Ultrasound-Assisted Extraction, which has been

optimized for phenolic compounds from black locust flowers [2] [3]. This serves as the best starting point for

Isovestitol.
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1. Sample Preparation

2. Ultrasound-Assisted Extraction

3 Post Extraction & Analysis

Start Extraction Protocol

Dry plant material
(Black Locust Flowers)

Grind and sieve to
particle size < 0.5 mm

Determine moisture content
(Dry at 105°C to constant weight)

Weigh 2 g of dry powder

Add 20 mL of 60% (v/v) ethanol
(Liquid-to-solid ratio: 10 mL/g)

Extract in ultrasonic bath:
59°C for 30 min

Cool immediately
in chilled water

Vacuum filtration
to separate extract
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3. Post-Extraction & Analysis

Concentrate extract
(e.g., under vacuum)

Analyze for Isovestitol:
UHPLC-ESI-MS

Click to download full resolution via product page

Materials and Equipment:

Plant Material: Dried and ground black locust flowers (particle size < 0.5 mm) [2] [4].
Solvent: Ethanol (96%), deionized water [2] [3].

Equipment: Ultrasonic cleaning bath (e.g., 40 kHz frequency, 150 W total power), analytical balance,
reflux condenser, vacuum filtration setup, laboratory oven [2] [3].

Procedure:

Sample Preparation: Dry the plant material at 105°C to determine the moisture content (found to be
~10.6% in one study) [2]. For extraction, use powder that has passed through a 0.5 mm sieve [2] [4].

Extraction Setup: Pre-heat the ultrasonic bath. Accurately weigh 2 g of dry powder into a flask. Add
20 mL of 60% (v/v) aqueous ethanol. Fit the flask with a reflux condenser to prevent solvent

evaporation [2] [3].
Extraction: Place the flask in the ultrasonic bath and extract for 30 minutes at 59°C [2] [3].

Post-Extraction: After extraction, immediately cool the flask in chilled water. Separate the liquid
extract from the plant residue by vacuum filtration [2].

Analysis: The extract can be concentrated and then analyzed. The presence of Isovestitol can be
confirmed using advanced analytical techniques like UHPLC-ESI-MS (Ultra-High Performance
Liquid Chromatography-Electrospray Ionization-Mass Spectrometry) [4].

Frequently Asked Questions

What is the best solvent for extracting Isovestitol? A hydroalcoholic solution, specifically 60%

ethanol, has been experimentally determined as optimal for extracting phenolic compounds from

black locust flowers [2] [3]. Ethanol is effective at solubilizing a wide range of phenolics and is

considered eco-friendly and non-toxic.
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How can I improve my extraction yield?

Use Response Surface Methodology (RSM): Instead of testing one variable at a time, use a
statistical model like RSM with a Central Composite Design (CCD) to understand the

interactions between factors (like solvent concentration, temperature, and time) and find the
global optimum [2] [3].

Consider Pre-treatment: The drying method of the plant material affects yield. Freeze-drying
has been shown to result in the highest total phenolic content compared to other methods [3].

How do I confirm the presence and quantity of Isovestitol in my extract? You will need

chromatographic techniques. The most precise method is UHPLC-ESI-MS, which separates the

compounds in a mixture and identifies them based on their mass-to-charge ratio. This technique has

been successfully used to characterize black locust flower extracts [4].

Troubleshooting Guide

Problem Potential Cause Suggested Solution

Low Extraction Yield Suboptimal solvent
composition or temperature.

Verify and adhere to the optimized parameters:
60% ethanol at 59°C [2] [3].

Plant particle size is too
large.

Ensure the plant material is ground to a fine
powder (< 0.5 mm) to increase surface area [2].

Inefficient ultrasonic energy
transfer.

Calibrate the ultrasonic equipment and ensure
the water bath level and temperature are

consistent.

Inconsistent Results High batch-to-batch

variability in natural plant
material.

Source plant material from a consistent,

reputable supplier and document the harvest
location and time [5].

Inaccurate control of
extraction parameters.

Use calibrated temperature probes and timers.
Implement standardized protocols.
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Problem Potential Cause Suggested Solution

Degradation of
Bioactive

Compounds

Excessive extraction
temperature or time.

Avoid exceeding the optimal time and
temperature. Cool extracts immediately after

processing [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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